Cas no 2228181-78-8 (2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol
• CAS No: 2228181-78-8
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 6073856
• PubChem ID: 165628628
• Update Time: 2025-06-12

2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol
• α-(Fluoromethyl)-2-methoxy-3-methylbenzenemethanol
• 2228181-78-8
• EN300-1784702

• Inchi： 1S/C10H13FO2/c1-7-4-3-5-8(9(12)6-11)10(7)13-2/h3-5,9,12H,6H2,1-2H3
• InChI Key： WOZOIUABZHJASC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1OC)C)(O)CF

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol

Introduction to 2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol (CAS No. 2228181-78-8)

2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228181-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro-substituent and a methoxy-methylphenyl moiety, contribute to its unique chemical and pharmacological properties.

The fluoro-substituent at the second carbon position of the ethyl chain is a key structural element that influences the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. In many cases, the introduction of fluorine into drug candidates enhances their pharmacokinetic profiles, leading to improved efficacy and reduced toxicity. The methoxy-methylphenyl group at the first carbon position further contributes to the molecular complexity, providing a hydrophobic anchor that can interact with specific binding pockets in proteins. This aromatic ring system is also capable of engaging in π-stacking interactions, which are often crucial for drug-receptor binding.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of 2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol with various biological targets with high accuracy. Studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and autoimmune disorders. The fluoro-substituent, in particular, has been shown to enhance binding affinity by participating in hydrogen bonding or van der Waals interactions with key residues in the active site.

In addition to its pharmacological potential, 2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol has been explored for its role in synthetic chemistry. The presence of both an alcohol and an aromatic ring provides multiple functional handles for further derivatization. Researchers have utilized this compound as a building block in the synthesis of more complex molecules, including those with novel therapeutic applications. The alcohol group at the first carbon position can be easily modified through esterification, etherification, or oxidation reactions, while the aromatic ring can undergo various electrophilic or nucleophilic substitutions.

The synthesis of 2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol typically involves multi-step organic reactions, starting from commercially available precursors such as fluoroacetaldehyde derivatives and appropriately substituted phenols. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. The use of fluorinated intermediates ensures that the final product retains its characteristic fluoro-substituent, which is critical for its biological activity.

Current research in medicinal chemistry focuses on optimizing the structure of 2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol to enhance its pharmacological properties. By modifying substituents on the aromatic ring or introducing additional functional groups, scientists aim to improve selectivity, reduce side effects, and broaden therapeutic applications. For instance, studies have investigated analogs with different fluoro-substituents or ring modifications to assess their impact on biological activity and metabolic stability.

The role of fluorinated compounds in drug development cannot be overstated. These molecules often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts due to fluorine's unique electronic properties. The ability of fluorine to deshield adjacent protons through hyperconjugation also enhances NMR spectra interpretation, aiding in structural elucidation and characterization. As a result, compounds like 2-fluoro-1-(2-methoxy-3-methylphenyl)ethan-1-ol continue to be extensively studied for their potential as lead compounds in drug discovery.

In conclusion, 2-fluoro-1-(2-methoxy-3-methylphenyl)ethan - 1 - ol (CAS No. 2228181 - 78 - 8) represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its unique structural features and biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, this compound will likely play an important role in the discovery and design of novel therapeutic agents.